Methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate

• IUPAC Name: methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• InChI: InChI=1S/C14H15F2NO2/c1-19-12(18)11(17)14-5-13(6-14,7-14)8-3-2-4-9(15)10(8)16/h2-4,11H,5-7,17H2,1H3
• InChI Key: XGTCUZREQUYFKE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C12CC(C1)(C2)C3=C(C(=CC=C3)F)F)N
• Molecular Formula: C14H15F2NO2
• Molecular Weight: 267.27 g/mol

Description

Methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate, also known as DFP-10825, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a potent and selective antagonist of the dopamine D3 receptor, which plays a crucial role in the regulation of reward and motivation pathways in the brain.

Mechanism Of Action

Methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate is a selective antagonist of the dopamine D3 receptor, which is primarily expressed in the mesolimbic and mesocortical pathways of the brain. By blocking the activity of the dopamine D3 receptor, Methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate modulates the reward and motivation pathways, which are involved in the development of addiction and other neuropsychiatric disorders.
Biochemical and Physiological Effects:
Methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate has been shown to have several biochemical and physiological effects in preclinical studies. In animal models, Methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate has been demonstrated to reduce drug-seeking behavior, decrease depressive-like behavior, and improve cognitive function. Additionally, Methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate has been shown to have a favorable safety profile, with no significant adverse effects observed in animal studies.

Advantages And Limitations For Lab Experiments

Methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate has several advantages for lab experiments, including its potency and selectivity for the dopamine D3 receptor, its favorable safety profile, and its ability to modulate the reward and motivation pathways. However, there are also limitations to using Methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate in lab experiments, including the complexity of its synthesis, the high cost of the compound, and the need for specialized equipment and expertise in organic chemistry.

Future Directions

There are several future directions for research on Methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate. One area of focus is the investigation of the therapeutic potential of Methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate in addiction and other neuropsychiatric disorders. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the effects of Methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate on the reward and motivation pathways. Finally, the development of more efficient and cost-effective synthesis methods for Methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate may facilitate its use in future research studies.
Conclusion:
In conclusion, Methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate is a novel compound that has significant potential for therapeutic applications in addiction and other neuropsychiatric disorders. The compound's selectivity for the dopamine D3 receptor and its ability to modulate the reward and motivation pathways make it a promising candidate for further research. However, more studies are needed to fully understand the molecular mechanisms underlying the effects of Methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate and to develop more efficient synthesis methods for the compound.

Synthesis Methods

The synthesis of Methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate involves a multistep process that includes the preparation of the starting materials, reaction of the intermediates, and purification of the final product. The synthesis of Methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate is a complex process that requires specialized equipment and expertise in organic chemistry. The chemical structure of Methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate is shown in Figure 1.

Scientific Research Applications

Methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. The dopamine D3 receptor has been implicated in the pathophysiology of several neuropsychiatric disorders, including addiction, depression, and schizophrenia. Therefore, Methyl 2-amino-2-[3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate has been investigated as a potential treatment for these disorders.